Cas no 1862862-81-4 (2-3-(3-fluorophenoxy)propyloxirane)

• Product Name: 2-3-(3-fluorophenoxy)propyloxirane
• CAS No: 1862862-81-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6073177
• PubChem ID: 165733952
• Update Time: 2025-05-27

2-3-(3-fluorophenoxy)propyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-3-(3-fluorophenoxy)propyloxirane
• 2-[3-(3-fluorophenoxy)propyl]oxirane
• 1862862-81-4
• EN300-1840558

• Inchi： 1S/C11H13FO2/c12-9-3-1-4-10(7-9)13-6-2-5-11-8-14-11/h1,3-4,7,11H,2,5-6,8H2
• InChI Key： XGWKOHWSPOKAGQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCCC1CO1

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-3-(3-fluorophenoxy)propyloxirane

Recent Advances in the Study of 2-3-(3-fluorophenoxy)propyloxirane (CAS: 1862862-81-4) in Chemical Biology and Pharmaceutical Research

The compound 2-3-(3-fluorophenoxy)propyloxirane (CAS: 1862862-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by a fluorophenoxy moiety, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-3-(3-fluorophenoxy)propyloxirane, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the enantioselective synthesis of this compound, achieving a 92% yield with high enantiomeric excess (ee > 98%). This advancement is critical for scaling up production and ensuring consistency in biological assays. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In terms of biological activity, 2-3-(3-fluorophenoxy)propyloxirane has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets cyclooxygenase-2 (COX-2) with an IC50 of 0.8 µM, while showing minimal activity against COX-1 (IC50 > 50 µM). This selectivity suggests potential applications in the development of anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacological profile of 2-3-(3-fluorophenoxy)propyloxirane have revealed its ability to modulate cellular signaling pathways. A 2024 study in Molecular Pharmacology demonstrated that the compound activates the Nrf2-ARE pathway, which plays a crucial role in cellular defense against oxidative stress. This finding opens new avenues for research into its use in neurodegenerative diseases and conditions characterized by oxidative damage, such as Parkinson's and Alzheimer's diseases.

Despite these promising results, challenges remain in the clinical translation of 2-3-(3-fluorophenoxy)propyloxirane. Pharmacokinetic studies indicate that the compound exhibits moderate oral bioavailability (approximately 40% in rodent models), necessitating further structural modifications or formulation strategies to improve its absorption and distribution. Additionally, toxicity assessments are ongoing to ensure its safety profile meets regulatory standards for human use.

In conclusion, 2-3-(3-fluorophenoxy)propyloxirane (CAS: 1862862-81-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activities, position it as a potential lead compound for the development of novel therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications through targeted drug design and preclinical validation.